Cas no 1403746-68-8 (Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate)
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 7-BROMO-6-METHOXYQUINOLINE-3-CARBOXYLATE
- Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate
-
- Inchi: 1S/C13H12BrNO3/c1-3-18-13(16)9-4-8-5-12(17-2)10(14)6-11(8)15-7-9/h4-7H,3H2,1-2H3
- InChI Key: GSTVXRWACDTNEA-UHFFFAOYSA-N
- SMILES: BrC1=CC2C(C=C1OC)=CC(C(=O)OCC)=CN=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 300
- XLogP3: 3.1
- Topological Polar Surface Area: 48.4
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229054-1g |
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate |
1403746-68-8 | 97% | 1g |
$608 | 2021-08-04 | |
| Chemenu | CM229054-1g |
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate |
1403746-68-8 | 97% | 1g |
$644 | 2022-09-03 | |
| Alichem | A189008988-1g |
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate |
1403746-68-8 | 97% | 1g |
$752.40 | 2022-04-02 |
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate (CAS No. 1403746-68-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate (CAS No. 1403746-68-8) is a significant intermediate in the field of pharmaceutical synthesis, playing a crucial role in the development of various therapeutic agents. This compound, characterized by its bromo and methoxy substituents on the quinoline core, offers a unique structural framework that facilitates diverse chemical transformations. Its applications span across multiple domains, including medicinal chemistry, agrochemicals, and material science, underscoring its versatility and importance.
The quinoline scaffold is a well-documented pharmacophore in drug discovery, renowned for its broad spectrum of biological activities. The presence of both bromine and methoxy groups in Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate enhances its reactivity, making it an invaluable building block for synthesizing more complex molecules. These substituents not only influence the electronic properties of the molecule but also provide handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.
In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy against various diseases. Notably, compounds derived from this scaffold have shown promise in the treatment of infectious diseases, cancer, and neurological disorders. The bromine atom in Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate is particularly advantageous for palladium-catalyzed reactions, enabling the introduction of aryl or heteroaryl groups at specific positions. This capability has been leveraged in the synthesis of novel antiviral agents and kinase inhibitors.
The methoxy group serves as another key feature, influencing both the metabolic stability and solubility of derived compounds. Researchers have exploited this property to optimize pharmacokinetic profiles, ensuring better bioavailability and reduced toxicity. For instance, recent studies have highlighted the use of Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate in developing potent antimalarial drugs by incorporating additional hydroxyl or amino groups through selective modifications.
The compound's utility extends beyond pharmaceutical applications. In agrochemical research, derivatives of quinoline have been explored for their pesticidal and herbicidal properties. The structural flexibility of Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate allows chemists to design molecules that interact specifically with biological targets in pests, offering a greener alternative to traditional agrochemicals.
Advancements in synthetic methodologies have further enhanced the appeal of this intermediate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production runs, reducing costs and improving scalability. These innovations are particularly relevant in industrial settings where large-scale synthesis is required for commercial products.
The role of computational chemistry in designing derivatives of Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate cannot be overstated. Molecular modeling tools help predict the behavior of compounds before they are synthesized, saving time and resources. By simulating interactions with biological targets, researchers can identify promising candidates for further development, streamlining the drug discovery process.
In conclusion, Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate (CAS No. 1403746-68-8) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for chemists working on next-generation therapeutics. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry and beyond.
1403746-68-8 (Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)